3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide

• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 3-[1-(1H-indol-3-yl)-3-oxo-1H-isoindol-2-yl]-N-[(5-methylfuran-2-yl)methyl]propanamide
• InChI: InChI=1S/C25H23N3O3/c1-16-10-11-17(31-16)14-27-23(29)12-13-28-24(19-7-2-3-8-20(19)25(28)30)21-15-26-22-9-5-4-6-18(21)22/h2-11,15,24,26H,12-14H2,1H3,(H,27,29)
• InChI Key: IVBVZAOAQMFEKA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)CNC(=O)CCN2C(C3=CC=CC=C3C2=O)C4=CNC5=CC=CC=C54

Description

3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
The compound has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as IL-6 and TNF-α, and increase the levels of anti-inflammatory cytokines, such as IL-10. It has also been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide in lab experiments is its potential therapeutic applications. However, one of the limitations is that the compound is complex to synthesize, and the yield is relatively low.

Future Directions

Several future directions can be explored in the research of 3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide. These include:
1. Further studies on the mechanism of action of the compound.
2. Exploration of the potential use of the compound in the treatment of neurodegenerative diseases.
3. Investigation of the potential use of the compound in combination with other drugs for enhanced therapeutic effects.
4. Development of more efficient synthesis methods to improve the yield of the compound.
5. Exploration of the potential use of the compound in other therapeutic areas, such as cardiovascular diseases and diabetes.
Conclusion:
In conclusion, 3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide is a complex chemical compound that has shown potential therapeutic applications. Although the synthesis method is complex, the compound has been extensively studied for its potential use in the treatment of various diseases. Future research in this area can lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of 3-[1-(1H-indol-3-yl)-3-oxo-1,3-dihydro-2H-isoindol-2-yl]-N-[(5-methyl-2-furyl)methyl]propanamide is a complex process that involves several steps. One of the commonly used methods involves the reaction of 1-(1H-indol-3-yl)ethanone with 2-amino-3-methylbutanoic acid followed by the reaction with 5-methyl-2-furanmethanamine. The final product is obtained by purification through column chromatography.

Scientific Research Applications

The compound has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.